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Compound of Interest

Compound Name: 2-Methoxyhexane

Cat. No.: B15478497

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. 2-Methoxyhexane, a flammable and potentially harmful chemical, requires
specific procedures for its disposal to mitigate risks. This guide provides essential safety and
logistical information, offering a clear, step-by-step process for the proper disposal of 2-
Methoxyhexane.

Key Safety and Physical Properties

While specific toxicological data such as LD50 and LC50 values for 2-Methoxyhexane are not
readily available in many standard databases, its classification as a flammable liquid and a
member of the ether chemical class dictates stringent handling and disposal protocols. Ethers
are known for their potential to form explosive peroxides over time, especially when exposed to
air and light.
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Property Data

Molecular Formula C7H160
Molecular Weight 116.20 g/mol
Boiling Point Data not available
Flash Point Data not available
Oral LD50 Data not available
Dermal LD50 Data not available

Inhalation LC50

Data not available

Standard Operating Procedure for 2-Methoxyhexane

Disposal

The following protocol outlines the necessary steps for the safe disposal of 2-Methoxyhexane,

drawing from established guidelines for hazardous and peroxide-forming chemical waste.

l. Pre-Disposal Preparations & Peroxide Management

e Inventory Management: Due to the risk of peroxide formation, it is crucial to manage the

lifecycle of 2-Methoxyhexane containers.

o Upon receipt, label the container with the date it was received.

o When the container is first opened, prominently mark it with the opening date.[1][2]

o Itis recommended to dispose of opened containers of peroxide-forming chemicals within 6

months.[1][2] Unopened containers should ideally be disposed of within one year.[2]

 Visual Inspection for Peroxides: Before handling for disposal, visually inspect the container.

o Caution: If you observe crystal formation, discoloration, or a precipitate, do not handle the

container.[1][3] These may be signs of dangerous peroxide levels. In such cases, contact

your institution's Environmental Health and Safety (EHS) office or a specialized hazardous

waste contractor immediately.[1]
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Il. Waste Collection and Labeling

o Container Selection: Collect 2-Methoxyhexane waste in a designated, chemically
compatible container.[4][5]

o The container must be in good condition, with no leaks or cracks, and have a secure,
screw-on cap.[6][7]

o Avoid using food containers for hazardous waste storage.[5]

e Waste Segregation: Do not mix 2-Methoxyhexane with incompatible waste streams. Store it
separately from acids and oxidizing agents.[5]

» Labeling: Proper labeling is critical for safe disposal. Affix a hazardous waste tag to the
container with the following information clearly written:[4][5]

o The words "Hazardous Waste".[4][5]

o The full chemical name: "2-Methoxyhexane". Do not use abbreviations or chemical
formulas.[4]

o An accurate estimation of the quantity of the waste.

o The date the waste was generated (when the first drop was added to the container).[4]
o The location of origin (e.g., laboratory room number).[4]

o The name and contact information of the principal investigator or responsible person.[4]

o Check the appropriate hazard pictograms (e.g., flammable).[4]

lll. Storage and Disposal

o Storage Area: Store the labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[5]

o This area should be away from sources of ignition, heat, and direct sunlight.[3]

o Ensure the container is kept closed except when adding waste.[6][7]
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o Utilize secondary containment, such as a lab tray, to capture any potential leaks.[6]

e Arranging for Pickup: Once the waste container is full or has reached its storage time limit,
arrange for its disposal through your institution's EHS department or a licensed hazardous
waste disposal contractor.[4]

o Submit a completed hazardous waste information form as required by your institution.[4]

o Never dispose of 2-Methoxyhexane down the drain or in regular trash.[4][8]

Disposal Workflow
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Pre-Disposal & Handling

Start: Have 2-Methoxyhexane for Disposal

Label container with 'Received’ and 'Opened' dates

'

Visually inspect container for crystals or precipitate

'

Crystals or precipitate found?

STOP!
No crystals found Do not handle.
Contact EHS immediately.

Waste Collecti'on & Labeling

(Collect waste in a compatible, sealed container)

'

(Attach a complete Hazardous Waste Tag]

Storage & F'nal Disposal

[Store in a designated Satellite Accumulation Area (SAA) with secondary containment)

'

[Request waste pickup from EHS or licensed contractor)

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2-Methoxyhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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